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Compound of Interest

Compound Name: 3,4-Dimethylpentanal

Cat. No.: B100440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 3,4-
Dimethylpentanal, synthesized from available public data. Due to the limited availability of

specific experimental data for this compound, this guide incorporates information on analogous

short-chain aliphatic aldehydes and standardized testing protocols to provide a thorough safety

profile.

Section 1: Chemical Identification and Physical
Properties
3,4-Dimethylpentanal is an organic compound classified as an aldehyde. It is important to

handle this chemical with appropriate safety precautions due to its potential hazards.

Table 1: Physical and Chemical Properties of 3,4-Dimethylpentanal
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Property Value Source

Molecular Formula C7H14O LookChem[1]

Molecular Weight 114.19 g/mol PubChem[2]

CAS Number 19353-21-0 LookChem[1]

Appearance

Colorless, oily liquid with a

penetrating fruity odor (based

on analogous compounds)

N/A

Boiling Point 134.5 °C at 760 mmHg LookChem[1]

Flash Point 33.4 °C LookChem[1]

Density 0.803 g/cm³ LookChem[1]

Vapor Pressure 8.08 mmHg at 25°C LookChem[1]

Solubility
Slightly soluble in water;

soluble in organic solvents.
CymitQuimica[3]

LogP (Octanol-Water Partition

Coefficient)
1.86750 LookChem[1]

Section 2: Hazard Identification and Classification
3,4-Dimethylpentanal is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its flammability and irritant properties.

Table 2: GHS Hazard Classification for 3,4-Dimethylpentanal
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapor.[2]

Skin

Corrosion/Irritatio

n

Category 2 ❗ Warning
H315: Causes

skin irritation.[2]

Serious Eye

Damage/Eye

Irritation

Category 2A ❗ Warning

H319: Causes

serious eye

irritation.[2]

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

Category 3 ❗ Warning

H335: May

cause respiratory

irritation.[2]

Emergency Overview
3,4-Dimethylpentanal is a flammable liquid and vapor. It causes skin and serious eye irritation

and may cause respiratory irritation.[2] Appropriate personal protective equipment should be

worn when handling this substance to avoid direct contact and inhalation.

Section 3: Toxicology and Health Effects
While specific toxicological studies on 3,4-Dimethylpentanal are not readily available, the

toxicity of short-chain aliphatic aldehydes is well-documented. These compounds are known to

be reactive electrophiles that can cause toxicity by forming adducts with biological

nucleophiles.[3][4] The primary health effects are irritation to the skin, eyes, and respiratory

system.[5][6][7]

Table 3: Toxicological Data for Analogous C7 Aldehyde (Heptanal)
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Test Species Route Value Source

LD50 Rat Oral 3200 mg/kg

The Good

Scents

Company[8]

LD50 Rabbit Dermal > 5000 mg/kg

The Good

Scents

Company[8]

LC50 Rat Inhalation
> 18400

mg/m³/4H

The Good

Scents

Company[8],

PubChem[9]

Health Effects:

Inhalation: May cause respiratory tract irritation.[2] High concentrations of volatile organic

compounds like aldehydes can lead to headaches, dizziness, and nausea.[5]

Skin Contact: Causes skin irritation, which can manifest as redness, itching, and rash.[2][10]

Prolonged contact may lead to dermatitis.[10]

Eye Contact: Causes serious eye irritation, with symptoms including redness, pain, and

watering.[2]

Ingestion: Ingestion of significant amounts may be harmful.

Section 4: Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3,4-Dimethylpentanal are

not published. However, standardized OECD guidelines are available for determining the key

hazards of chemical substances.

Skin Irritation Testing (Based on OECD Guideline 439)
The in vitro skin irritation test utilizes a reconstructed human epidermis (RhE) model to assess

the potential of a chemical to cause skin irritation.[11][12][13]
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Methodology:

Tissue Culture: Reconstructed human epidermis models are cultured to form a stratified,

differentiated epidermis.

Chemical Exposure: A precise amount of the test chemical (e.g., 30µl for liquids) is applied

topically to the tissue surface.[13] A negative control (e.g., ultrapure water) and a positive

control (e.g., 5% SDS) are run in parallel.[13]

Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).[13]

Viability Assessment: After exposure and a post-incubation recovery period (e.g., 42 hours),

cell viability is determined using a vital dye such as MTT.[13] The amount of formazan

produced is proportional to the number of viable cells and is quantified

spectrophotometrically.

Classification: A chemical is classified as a skin irritant (UN GHS Category 2) if the tissue

viability is reduced to ≤ 50% of the negative control.[12][13]

Preparation Exposure Post-Exposure & Analysis

Classification

Start Prepare Reconstructed
Human Epidermis (RhE) Tissues

Apply Test Chemical,
Positive Control (SDS),

and Negative Control (Water)
Incubate for 60 minutes Wash Tissues Incubate for 42-hour

Recovery Period
Perform MTT
Viability Assay

Measure Absorbance
(Spectrophotometry) Viability ≤ 50%?

Classify as Irritant
(GHS Category 2)

Yes

Classify as
Non-Irritant

No

Click to download full resolution via product page

Caption: Workflow for in vitro skin irritation testing based on OECD Guideline 439.

Eye Irritation Testing (Based on OECD Guideline 496)
The Ocular Irritection® assay is an in vitro method that models changes in corneal opacity to

identify chemicals that may cause serious eye damage or irritation.[2][14]
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Methodology:

Preparation: A macromolecular reagent matrix, which mimics the structure of the cornea, is

rehydrated. The pH of a 10% dilution of the test substance is determined to ensure it is within

the suitable range (pH 4-9).[2]

Application: The test chemical is applied to the macromolecular matrix, either directly or on a

membrane disc, at various doses.[2]

Incubation: The matrix is exposed to the chemical for a set period (e.g., 24 hours at 25°C).[2]

Analysis: The turbidity of the macromolecular reagent is measured by recording its optical

density at 405 nm using a spectrophotometer.[2]

Classification: An increase in turbidity indicates protein denaturation and disruption of the

matrix, which correlates with the potential for eye damage.
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Data Analysis & Classification
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Reagent Matrix
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Incubate for 24 hours at 25°C

Transfer to 96-well Plate

Measure Optical Density (OD)
at 405 nm
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Serious Eye Damage Potential No Irritation Potential
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Caption: Workflow for in vitro eye irritation testing based on OECD Guideline 496.
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Section 5: Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 3,4-
Dimethylpentanal.

Handling: Use in a well-ventilated area or under a chemical fume hood.[6][15] Avoid

breathing vapors or mists.[15] Avoid contact with skin, eyes, and clothing.[15] Take

precautionary measures against static discharge.[6]

Storage: Keep container tightly closed in a dry and well-ventilated place.[6] Keep away from

heat, sparks, and open flames.[6]

Section 6: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Engineering Controls: Ensure adequate ventilation. Use of a chemical fume hood is

recommended for handling open containers.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[16]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or

coveralls.[16]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.[16]
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Protection Types
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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